Cas no 94133-65-0 (9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester)
94133-65-0 structure
Product Name:9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester
CAS No:94133-65-0
MF:C17H9Cl2F3O2
MW:373.153373479843
CID:817456
PubChem ID:44148886
Update Time:2025-04-19
9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester
- methyl 1,3-dichloro-6-(trifluoromethyl)phenanthren-9-carboxylate
- methyl 1,3-dichloro-6-(trifluoromethyl)phenanthrene-9-carboxylate
- RMS9L2C68R
- 94133-65-0
- DTXSID30240674
- 9-Phenanthrenecarboxylic acid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester 9-Phenanthrenecarboxylic acid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester
- NS00040098
- Methyl 1,3-dichloro-6-(trifluoromethyl)-9-phenanthrenecarboxylate
- EINECS 302-727-1
-
- Inchi: 1S/C17H9Cl2F3O2/c1-24-16(23)14-7-13-12(5-9(18)6-15(13)19)11-4-8(17(20,21)22)2-3-10(11)14/h2-7H,1H3
- InChI Key: AIKJZSWXLMBBJK-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC2C1=CC(C(=O)OC)=C1C=CC(C(F)(F)F)=CC1=2)Cl
Computed Properties
- Exact Mass: 371.9931694g/mol
- Monoisotopic Mass: 371.9931694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 26.3Ų
9-Phenanthrenecarboxylicacid, 1,3-dichloro-6-(trifluoromethyl)-, methyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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